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Acetate

Introduction
Decyl acetate (CAS No. 112-17-4), a fatty acyl ester, is the product of the formal esterification

of decan-1-ol with acetic acid. It is a colorless liquid with a characteristic fruity, floral odor,

making it a valuable ingredient in the flavor, fragrance, and cosmetic industries.[1][2][3] Its

applications also extend to pharmaceuticals, where it can serve as a solvent or organoleptic

agent, and in the chemical industry as an intermediate.[1][4] Given its widespread use and

potential for environmental release, a thorough understanding of its biodegradability and

ecotoxicological profile is essential for researchers, scientists, and drug development

professionals to conduct comprehensive environmental risk assessments.

This document provides a detailed technical overview of the environmental fate of decyl

acetate, focusing on its biodegradability and aquatic toxicity. It includes a summary of

quantitative data, detailed experimental protocols for key studies, and visual diagrams of

metabolic and experimental workflows.

Biodegradability
The biodegradability of a chemical substance is a critical indicator of its persistence in the

environment. Aerobic biodegradation, mediated by microorganisms, is a primary mechanism for

the removal of organic compounds from soil and water systems.
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Aerobic Biodegradation Data
Studies have been conducted to assess the aerobic biodegradability of decyl acetate, primarily

following the internationally recognized OECD Test Guidelines. A key study using the OECD

301F (Manometric Respirometry) test with a non-adapted activated sludge inoculum

demonstrated 73% biodegradation over a 28-day period.[5] The pass level for "ready

biodegradability" in this test is 60% within a 10-day window during the 28-day test.[6][7] While

the reported 73% degradation is above the 60% threshold, the source study concluded that the

substance is "Not readily biodegradable," which may indicate the 10-day window criterion was

not met.[5]

Experimental Protocol: OECD 301F - Manometric
Respirometry Test
The OECD Guideline for Testing of Chemicals, Test No. 301F, "Ready Biodegradability:

Manometric Respirometry Test," is designed to evaluate the potential for rapid and ultimate

biodegradation of chemical substances in an aerobic aqueous medium.[6][8]

Objective: To determine the extent of biodegradation by measuring the oxygen consumed by a

microbial population in the presence of the test substance as the sole nominal source of

organic carbon.

Methodology:

Test System Preparation: A known volume of a mineral medium is inoculated with a small

amount of a microbial inoculum, typically activated sludge from a sewage treatment plant

that has not been previously exposed to the test substance.[9]

Test Substance Addition: The test substance, decyl acetate, is added to the inoculated

mineral medium in a sealed flask (respirometer) at a concentration that yields a theoretical

oxygen demand (ThOD) of at least 50-100 mg/L.[8] The ThOD is calculated based on the

elemental formula of decyl acetate (C₁₂H₂₄O₂).

Control and Reference:

Blank Control: A flask containing only the inoculum and mineral medium is run in parallel

to measure the basal respiration of the microorganisms.
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Reference Control: A flask containing a readily biodegradable reference substance (e.g.,

aniline or sodium benzoate) is used to verify the viability and activity of the inoculum.[9]

Incubation: The sealed flasks are incubated at a constant temperature (typically 22 ± 1°C) in

the dark for up to 28 days.[9] The contents are continuously stirred to ensure the availability

of the substance to the microorganisms and to facilitate gas exchange.

Measurement: The consumption of oxygen is measured over the 28-day period using a

manometric device. This can be achieved by measuring the pressure change within the

constant volume respirometer or by measuring the volume of oxygen required to maintain a

constant pressure.[8] Carbon dioxide produced during respiration is absorbed by a

potassium hydroxide solution.

Data Analysis: The amount of oxygen consumed by the microbial population in the test flask,

corrected for the oxygen uptake in the blank control, is expressed as a percentage of the

ThOD. The percentage biodegradation is calculated as follows: % Biodegradation = (O₂

consumed by test substance (mg) / ThOD of test substance (mg)) x 100

Diagram: Experimental Workflow for OECD 301F
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Caption: Experimental workflow for the OECD 301F biodegradability test.

Environmental Impact and Ecotoxicity
While biodegradability data informs on the persistence of a substance, ecotoxicity data is

crucial for understanding its potential to cause harm to aquatic organisms. Decyl acetate is

classified under the Globally Harmonized System (GHS) as hazardous to the aquatic

environment, both short-term (Acute 1) and long-term (Chronic 1).[10] The hazard statement

H410, "Very toxic to aquatic life with long lasting effects," is assigned to this substance.[5][10]

Quantitative Ecotoxicity Data
The following table summarizes the key ecotoxicity endpoints for decyl acetate based on

standardized tests.
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Test

Organism
Endpoint Value (mg/L)

Exposure

Time

Test

Guideline
Reference

Daphnia

magna

(Water Flea)

EC₅₀ 0.298 48 hours OECD 202 [5]

Pseudokirchn

eriella

subcapitata

(Green

Algae)

ErC₅₀ 0.69 72 hours OECD 201 [5]

Fish LC₅₀
No data

available
- - [5][10]

EC₅₀ (Median Effective Concentration): The concentration of the substance that causes a

defined effect (e.g., immobilization) in 50% of the test population.

ErC₅₀ (Median Effective Concentration based on growth rate): The concentration that causes

a 50% reduction in the growth rate of the algae population.

LC₅₀ (Median Lethal Concentration): The concentration that is lethal to 50% of the test fish

population.

The low EC₅₀ and ErC₅₀ values confirm the high toxicity of decyl acetate to aquatic

invertebrates and algae.

Mammalian Toxicity
In contrast to its high aquatic toxicity, decyl acetate exhibits low acute toxicity in mammals.

Test Organism Route Endpoint Value (mg/kg) Reference

Rat Oral LD₅₀ > 5,000 [5]

Rabbit Dermal LD₅₀ > 5,000 [5][11]
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LD₅₀ (Median Lethal Dose): The dose of the substance that is lethal to 50% of the test

animal population.

Metabolic Pathway of Biodegradation
The biodegradation of decyl acetate by microorganisms is expected to proceed via a common

pathway for esters. The process begins with hydrolysis, followed by the separate metabolism of

the resulting alcohol and carboxylic acid components.

Step 1: Hydrolysis: The ester bond in decyl acetate is cleaved by hydrolase enzymes (e.g.,

esterases), yielding decan-1-ol (a fatty alcohol) and acetate. This initial step is crucial and

can be influenced by environmental factors such as pH.[12]

Step 2: Metabolism of Decan-1-ol: The resulting decan-1-ol is a primary fatty alcohol.

Microorganisms typically oxidize fatty alcohols first to the corresponding aldehyde (decanal)

and then to the fatty acid (decanoic acid). Decanoic acid can then enter the β-oxidation

cycle, where it is sequentially broken down to produce multiple molecules of acetyl-CoA.

Step 3: Metabolism of Acetate: The acetate produced from hydrolysis is activated to acetyl-

CoA. This can occur via two primary routes in bacteria:

High-affinity pathway: Acetyl-CoA synthetase (Acs) directly converts acetate to acetyl-CoA

in an ATP-dependent reaction.[13][14]

Low-affinity pathway: A two-step process involving acetate kinase (AckA) and

phosphotransacetylase (Pta) converts acetate to acetyl-phosphate and then to acetyl-

CoA.[14][15]

Step 4: Central Metabolism: The acetyl-CoA generated from both the decanol and acetate

pathways enters the tricarboxylic acid (TCA) cycle for energy production and biosynthesis,

ultimately leading to the formation of carbon dioxide, water, and new cell biomass.

Diagram: Metabolic Pathway of Decyl Acetate
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Caption: Proposed metabolic pathway for the biodegradation of decyl acetate.
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Conclusion
Decyl acetate demonstrates a moderate level of aerobic biodegradation, achieving 73%

degradation in 28 days under OECD 301F test conditions.[5] While this suggests it is unlikely to

be highly persistent, it may not meet the strict criteria for "ready biodegradability." The primary

environmental concern associated with decyl acetate is its high acute toxicity to aquatic

organisms, particularly invertebrates and algae, as evidenced by its GHS classification and low

EC₅₀/ErC₅₀ values.[5][10] In contrast, its acute mammalian toxicity is low. The predicted

metabolic pathway involves initial hydrolysis to decanol and acetate, which are then channeled

into common microbial metabolic cycles like β-oxidation and the TCA cycle. This

comprehensive profile is critical for performing accurate environmental risk assessments and

ensuring the safe use of decyl acetate in various commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. material-properties.org [material-properties.org]

2. Decyl acetate | C12H24O2 | CID 8167 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. ulprospector.com [ulprospector.com]

4. Decyl acetate Market Size, Competitors & Forecast to 2032 [researchandmarkets.com]

5. sigmaaldrich.cn [sigmaaldrich.cn]

6. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]

7. OECD 301F: Manometric Respiratory Biodegradability Test - Aropha [aropha.com]

8. OECD 301f : Ready biodegradability in aerobic aqueous medium - [impact-
solutions.co.uk]

9. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a
realistic environment - PMC [pmc.ncbi.nlm.nih.gov]

10. echemi.com [echemi.com]

11. decyl acetate, 112-17-4 [thegoodscentscompany.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sigmaaldrich.cn/CN/en/sds/aldrich/w236705
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/w236705
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.benchchem.com/product/b1619489?utm_src=pdf-custom-synthesis
https://material-properties.org/decyl-acetate/
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-acetate
https://www.ulprospector.com/en/asia/PersonalCare/Detail/31180/994328/Acetate-C-10-Decyl-Acetate
https://www.researchandmarkets.com/report/decyl-acetate
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/w236705
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.aropha.com/biodegradable-testing-labs/oecd-301f/
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175226/
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.thegoodscentscompany.com/data/rw1015431.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Effects of environmental factors on 1,3-dichloropropene hydrolysis in water and soil -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. Bacterial acetate metabolism and its influence on human epithelia - PMC
[pmc.ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

15. Acetate Metabolism and the Inhibition of Bacterial Growth by Acetate - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Biodegradability and environmental impact of decyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619489#biodegradability-and-environmental-
impact-of-decyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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